4-Chloro-6-nitro-1,2-dihydroquinolin-2-one

• IUPAC Name: 4-chloro-6-nitro-1H-quinolin-2-one
• InChI: InChI=1S/C9H5ClN2O3/c10-7-4-9(13)11-8-2-1-5(12(14)15)3-6(7)8/h1-4H,(H,11,13)
• InChI Key: BZWQSAMGSLTVJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=CC(=O)N2)Cl
• Molecular Formula: C9H5ClN2O3
• Molecular Weight: 224.60 g/mol
• CAS RN: 934687-48-6

Description

“4-Chloro-6-nitro-1,2-dihydroquinolin-2-one” is a derivative of quinoline. Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. This compound is a useful intermediate for organic synthesis.

Synthesis Analysis

Quinoline derivatives are synthesized using various methods. One common approach is the chemical modification of quinoline, which results in improved therapeutic effects. The synthesis of quinoline derivatives has been a focus in drug research and development due to their interesting pharmaceutical and biological activities.

Scientific Research Applications

Mutagenesis and Genetic Research

4-Nitroquinoline 1-oxide (4-NQO) is a chemical with high carcinogenic properties that induces mutations in various organisms. It forms bulky purine adducts, contributing to its mutagenic capability. In genetic research, 4-NQO has been used in mutagenesis for genetic screens and studies related to DNA damage and repair, especially in Aspergillus nidulans. It induces substitutions in guanine and adenine residues, which is crucial for understanding the full mutagenic spectrum of 4-NQO in genetic studies (Downes et al., 2014).

Catalytic Activity and Synthesis

4-Nitroquinoline and its derivatives, such as 4-Chloro-6-nitro-1,2-dihydroquinolin-2-one, play a significant role in catalytic activities. For example, N-(5,6,7-trihydroquinolin-8-ylidene)nitroarylamine ligands were synthesized to create nickel complexes, demonstrating high activity in ethylene polymerization. These compounds' structural and catalytic behaviors offer insights into their potential application in material synthesis and industrial catalysis (Zhang et al., 2011).

Molecular Studies in Carcinogenesis

4-Nitroquinoline 1-oxide, closely related to this compound, has been a model compound in studying the molecular mechanisms of carcinogenesis. It's used in understanding DNA adduct formation, mutagenesis, and the metabolic pathways leading to cancer. These studies are crucial for developing strategies to prevent and treat cancer by understanding the molecular basis of carcinogenesis (Sugimura et al., 1966).

Environmental and Biodegradation Studies

The compound 2-chloro-4-nitroaniline, structurally related to this compound, has been studied for its environmental impact and biodegradation pathways. The study of its degradation by specific bacterial strains under aerobic conditions is crucial for understanding how these compounds can be broken down in the environment, contributing to pollution control and environmental sustainability (Khan et al., 2013).

Mechanism of Action

It’s worth noting that 4-chloro-6-nitro-1,2-dihydroquinolin-2-one is a derivative of 4-hydroxy-2-quinolones . The 4-hydroxy-2-quinolones class of compounds has interesting pharmaceutical and biological activities, making them valuable in drug research and development . They have been the subject of many publications dealing with their synthetic analogs and the synthesis of their heteroannelated derivatives .